Cas no 2344680-20-0 ([3-(3-Methoxyprop-1-ynyl)phenyl]methanol)

• Product Name: [3-(3-Methoxyprop-1-ynyl)phenyl]methanol
• CAS No: 2344680-20-0
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 6074235
• PubChem ID: 139022739
• Update Time: 2025-06-25

[3-(3-Methoxyprop-1-ynyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(3-methoxyprop-1-yn-1-yl)phenyl]methanol
• 2344680-20-0
• EN300-6526728
• [3-(3-Methoxyprop-1-ynyl)phenyl]methanol

• Inchi： 1S/C11H12O2/c1-13-7-3-6-10-4-2-5-11(8-10)9-12/h2,4-5,8,12H,7,9H2,1H3
• InChI Key： YXQZURSLRQTVJS-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C#CCOC)C=1

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Additional information on [3-(3-Methoxyprop-1-ynyl)phenyl]methanol

Comprehensive Overview of [3-(3-Methoxyprop-1-ynyl)phenyl]methanol (CAS No. 2344680-20-0): Properties, Applications, and Industry Insights

The compound [3-(3-Methoxyprop-1-ynyl)phenyl]methanol (CAS No. 2344680-20-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Characterized by its unique methoxypropynyl and phenylmethanol functional groups, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a propargyl ether moiety linked to a benzyl alcohol, enables diverse reactivity, making it valuable for click chemistry applications and drug discovery.

In recent years, the demand for high-purity intermediates like [3-(3-Methoxyprop-1-ynyl)phenyl]methanol has surged, driven by advancements in bioconjugation techniques and small-molecule therapeutics. Researchers frequently search for "CAS 2344680-20-0 solubility" or "synthetic routes for phenylmethanol derivatives," reflecting its relevance in optimizing reaction conditions. The compound’s lipophilicity and hydrogen-bonding capacity further enhance its utility in designing bioactive scaffolds.

From an industrial perspective, [3-(3-Methoxyprop-1-ynyl)phenyl]methanol aligns with the growing trend toward green chemistry. Its potential for catalytic transformations reduces waste generation, addressing queries like "sustainable synthesis of alkynyl phenols." Analytical studies highlight its stability under ambient conditions, though storage in anhydrous environments is recommended to preserve its hydroxyl group integrity.

The compound’s role in material science is equally noteworthy. Its conjugated alkyne system allows incorporation into polymeric networks, catering to searches such as "alkyne-functionalized monomers for coatings." Innovations in photoresist materials and adhesive formulations leverage its crosslinking potential, demonstrating broad applicability beyond pharmaceuticals.

Quality control protocols for CAS 2344680-20-0 emphasize HPLC purity and spectroscopic validation (e.g., NMR, FT-IR), ensuring compliance with Good Manufacturing Practices (GMP). As regulatory standards evolve, suppliers increasingly address queries like "certification requirements for research chemicals," underscoring the need for transparency in supply chain traceability.

Future research directions may explore [3-(3-Methoxyprop-1-ynyl)phenyl]methanol’s utility in targeted drug delivery systems or bioorthogonal labeling, areas frequently discussed in academic forums. Collaborative studies between chemists and biologists could unlock novel applications, reinforcing its status as a multifunctional building block in modern science.